Cas no 2639389-67-4 (tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-2-hydroxyethylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-2-hydroxyethylcarbamate
• CAS No: 2639389-67-4
• MF: C₁₂H₁₇BrN₂O₃
• MW: 317.178982496262
• CID: 5640347
• PubChem ID: 165902165
• Update Time: 2025-07-17

tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-2-hydroxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1R)-1-(5-bromopyridin-3-yl)-2-hydroxyethyl]carbamate
• 2639389-67-4
• EN300-27784010
• tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-2-hydroxyethylcarbamate

• Inchi： 1S/C12H17BrN2O3/c1-12(2,3)18-11(17)15-10(7-16)8-4-9(13)6-14-5-8/h4-6,10,16H,7H2,1-3H3,(H,15,17)/t10-/m0/s1
• InChI Key： PBMRWDAXEFWEEU-JTQLQIEISA-N
• SMILES： BrC1=CN=CC(=C1)[C@H](CO)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 316.04225g/mol
• Monoisotopic Mass: 316.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.4Ų

Additional information on tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-2-hydroxyethylcarbamate

Introduction to Tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-2-hydroxyethylcarbamate (CAS No. 2639389-67-4)

Tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-2-hydroxyethylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2639389-67-4, this compound represents a unique structural motif that combines a bromopyridine moiety with a hydroxyethylcarbamate group, positioned at the N-terminal of a tert-butyl protected structure. The stereochemical configuration at the chiral center (1R) further enhances its molecular complexity and potential biological activity.

The bromopyridine moiety is a well-documented pharmacophore in drug discovery, often employed due to its ability to interact with various biological targets, including enzymes and receptors. Pyridine derivatives have been extensively studied for their roles in modulating neurological, cardiovascular, and inflammatory pathways. The introduction of a bromine atom at the 5-position of the pyridine ring not only enhances lipophilicity but also introduces reactivity suitable for further functionalization, making it a valuable scaffold for medicinal chemists.

The hydroxyethylcarbamate group adds another layer of functionality to the molecule. This moiety is known for its versatility in drug design, often serving as a prodrug or linker group that can be metabolically activated to release an active pharmacophore. Additionally, the presence of a hydroxyl group provides opportunities for hydrogen bonding interactions, which can be critical for binding affinity and specificity to biological targets.

The tert-butyl protection on the nitrogen atom of the carbamate group serves multiple purposes. It not only stabilizes the compound against unwanted side reactions but also influences solubility and metabolic stability. Tert-butyl groups are frequently used in pharmaceutical intermediates due to their stability and ease of removal under specific conditions, allowing for modular synthesis and late-stage functionalization.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a lead candidate for further drug development. Studies suggest that the combination of the bromopyridine and hydroxyethylcarbamate moieties may confer unique interactions with target proteins, potentially leading to novel therapeutic agents. The stereochemical purity at the chiral center (1R) has been shown to be crucial for biological activity, emphasizing the importance of synthetic methodologies that ensure high enantioselectivity.

In vitro studies have begun to explore the pharmacological profile of Tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-2-hydroxyethylcarbamate. Preliminary results indicate promising activity against certain enzyme targets, with potential applications in treating inflammatory disorders and neurological conditions. The ability of this compound to modulate protein-protein interactions has also been investigated, suggesting its utility in developing small-molecule inhibitors.

The synthesis of this compound presents unique challenges due to its complex architecture. Advanced synthetic techniques, including chiral resolution and transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The use of palladium catalysts in constructing the pyridine ring has been particularly effective, providing efficient access to the desired framework.

Future research directions include exploring derivative libraries based on this core structure. By modifying substituents on the bromopyridine or hydroxyethylcarbamate moieties, researchers aim to optimize potency, selectivity, and pharmacokinetic properties. Additionally, exploring alternative synthetic routes could enhance scalability and cost-effectiveness for industrial applications.

The integration of machine learning models into drug discovery has accelerated the identification of promising candidates like Tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-2-hydroxyethylcarbamate. These models predict biological activity based on structural features, enabling rapid screening of large chemical libraries. Such computational approaches have complemented traditional high-throughput screening methods, providing a more efficient pipeline for identifying novel therapeutics.

The regulatory landscape for new pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing. As research progresses on Tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-2-hydroxyethylcarbamate, compliance with regulatory guidelines will be essential for advancing it toward clinical development. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in navigating these requirements effectively.

In conclusion, Tert-butyl N-(1R)-1-(5-bromopyridin-3-yl)-2-hydroxyethylcarbamate (CAS No. 2639389-67-4) represents a promising candidate in medicinal chemistry with its unique structural features and potential biological activities. Ongoing research efforts are expected to yield valuable insights into its therapeutic applications, contributing to advancements in drug discovery and development.